Cas no 111757-61-0 (D-Mannopyranose Pentasulfate Potassium SaltDISCONTINUED)

• Product Name: D-Mannopyranose Pentasulfate Potassium SaltDISCONTINUED
• CAS No: 111757-61-0
• MF: C₆H₇K₅O₂₁S₅
• MW: 770.923682451248
• CID: 129377
• PubChem ID: 71749784
• Update Time: 2025-04-18

D-Mannopyranose Pentasulfate Potassium SaltDISCONTINUED Chemical and Physical Properties

Names and Identifiers

• D-Mannopyranose,pentakis(hydrogen sulfate), potassium salt (9CI)
• D-MANNOPYRANOSE PENTASULFATE POTASSIUM SALT
• D-Mannopyransepentasulfatepotassiumsalt
• Potassium (3S,4S,5R,6R)-6-((sulfonatooxy)methyl)tetrahydro-2H-pyran-2,3,4,5-tetrayl tetrakis(sulfate)
• D-Mannopyranse pentasulfate potassium salt
• 111757-61-0
• pentapotassium;[(2R,3R,4S,5S)-3,4,5,6-tetrasulfonatooxyoxan-2-yl]methyl sulfate
• D-Mannopyranose Pentasulfate Potassium SaltDISCONTINUED

• Inchi： 1S/C6H12O21S5.5K/c7-28(8,9)22-1-2-3(24-29(10,11)12)4(25-30(13,14)15)5(26-31(16,17)18)6(23-2)27-32(19,20)21;;;;;/h2-6H,1H2,(H,7,8,9)(H,10,11,12)(H,13,14,15)(H,16,17,18)(H,19,20,21);;;;;/q;5*+1/p-5/t2-,3-,4+,5+,6?;;;;;/m1...../s1
• InChI Key： PWKOEMUICVNKKC-ROGCYDKWSA-I
• SMILES： [K+].[K+].[K+].[K+].[K+].S(=O)(=O)([O-])O[C@@H]1[C@@H](C(OS(=O)(=O)[O-])O[C@H](COS(=O)(=O)[O-])[C@H]1OS(=O)(=O)[O-])OS(=O)(=O)[O-]

Computed Properties

• Exact Mass: 769.62700
• Monoisotopic Mass: 769.627
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 21
• Heavy Atom Count: 37
• Rotatable Bond Count: 6
• Complexity: 1100
• Covalently-Bonded Unit Count: 6
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 383A^2

Experimental Properties

• PSA: 383.28000
• LogP: -0.39490

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Monosaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Monosaccharides